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Compound of Interest

Compound Name: Hexadecanal

Cat. No.: B134135 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate, essential safety

and logistical information for the handling of Hexadecanal, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Hexadecanal, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects against potential

splashes and eye contact,

which could cause serious

irritation.[2]

Skin Protection

Wear fire/flame resistant and

impervious clothing.[1] Handle

with chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber) that have been

inspected prior to use.[3]

Prevents skin contact which

may cause irritation.[4] The

selection of glove material

should be based on the

specific operational conditions

and breakthrough time.[3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[1]

Protects against inhalation of

any aerosols or vapors that

may be generated during

handling, which can cause

respiratory irritation.

Hazard and Safety Data
Hexadecanal presents several hazards that necessitate careful handling. The following table

summarizes key safety information.

Hazard Classification GHS Statements Physical Properties

Skin irritation (Category 2)[1] H315: Causes skin irritation Physical state: Solid[1][4]

Eye irritation (Category 2A)[2]
H319: Causes serious eye

irritation[2]

Appearance: White to almost

white powder to crystal[5]

Specific target organ toxicity –

single exposure (Category 3)

[1]

H335: May cause respiratory

irritation
Melting Point: 33 - 38 °C[5]

Flammable Liquids (Category

2) (for Hexadecanal-d5)[2]

H225: Highly flammable liquid

and vapor[2]

Boiling Point: 150 - 152 °C/2

mmHg[5]

Signal Word: Warning[4]
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Note: Occupational exposure limit values are not available for Hexadecanal.[1][4]

Experimental Workflow for Safe Handling and
Disposal
To ensure a safe operational process from handling to disposal, the following workflow should

be strictly adhered to. This process is designed to minimize risk and ensure regulatory

compliance.
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Preparation

Handling

Storage

Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Use Non-Sparking Tools

Avoid Contact with Skin & Eyes

Avoid Formation of Dust & Aerosols

Keep Container Tightly Closed

Store in a Dry, Cool, Well-Ventilated Place

Collect and Arrange for Disposal

Licensed Chemical Destruction Plant or
Controlled Incineration

Do Not Discharge to Sewer Systems

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for Hexadecanal.
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Detailed Operational and Disposal Plans
Handling Procedures:

Always work in a well-ventilated area, preferably under a chemical fume hood.[3][4]

Wear suitable protective clothing, including gloves and eye/face protection.[4]

Avoid contact with skin and eyes.[4] In case of contact, immediately wash the affected area

with plenty of water.[4] If eye contact occurs, rinse cautiously with water for several minutes.

[4]

Avoid the formation and inhalation of dust and aerosols.[4]

Use non-sparking tools to prevent ignition from electrostatic discharge.[4][6]

Wash hands thoroughly after handling.[1][3]

Storage Procedures:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Keep away from foodstuff containers and incompatible materials.[4]

Disposal Plan:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[4]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]

Do not allow the product to reach sewage systems.[4]

Contaminated packaging can be triple rinsed and offered for recycling or reconditioning.[4]

Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill.
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[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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